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Compound of Interest

(2)-Aldosecologanin
Compound Name:

(Centauroside)

Cat. No.: B591355

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQSs) to prevent the isomerization of (Z)-Aldosecologanin during experimental procedures.

Understanding (Z)-Aldosecologanin Isomerization

(Z)-Aldosecologanin is a secoiridoid glycoside that can be susceptible to isomerization from its
natural (Z)-configuration to the (E)-configuration around the C8-C9 double bond. This
conversion can be triggered by several factors, including exposure to acids, elevated
temperatures, and light. The isomerization can significantly impact the biological activity and
physicochemical properties of the compound, making its prevention crucial for accurate
research and development.

Figure 1: Isomerization of (Z)-Aldosecologanin to (E)-Aldosecologanin
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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